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Compound Name: (Hydroxymethylphosphinyl)propion
ic acid

Cat. No.: B138133

\ J

An In-depth Technical Guide to 3-(Hydroxymethylphosphinyl)propionic Acid

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical methods related to 3-(Hydroxymethylphosphinyl)propionic acid. The
information is intended for researchers, scientists, and professionals in drug development and
related fields.

Chemical Identity and Structure

3-(Hydroxymethylphosphinyl)propionic acid, also known by its IUPAC name 3-
[hydroxy(methyl)phosphoryl]propanoic acid, is an organophosphorus compound.[1][2][3] It is a
known major metabolite of the herbicide glufosinate.[4]

Table 1: Chemical Identifiers
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Identifier Value

3-[hydroxy(methyl)phosphoryl]propanoic acid[1]

IUPAC Name
[2](3]

CAS Number 15090-23-0[1][2][3]

Molecular Formula C4H904P[1][2][5]

Molecular Weight 152.09 g/mol [1][2][4]

SMILES C(P(C)(=0)0O)CC(0)=0I3]

nehl INChI=1S/C4H904P/c1-9(7,8)3-2-4(5)6/h2-
3H2,1H3,(H,5,6)(H,7,8)[2][3]

InChl Key QXFUBAAEKCHBQY-UHFFFAOYSA-N[1][3]

Synonyms:

3-(Hydroxymethylphosphinyl)propionic acid

3-Methylphosphinicopropionic acid (MPPA)[3]

(2-Carboxyethyl)methylphosphinic acid[3]

3-(Methylphosphinico)propionic acid[1]

carboxyethylmethylphosphinic acid[1]

methyl(2-carboxyethyl)phosphinic acid[1]
Caption: 2D structure of 3-(Hydroxymethylphosphinyl)propionic acid.

Physicochemical Properties

The known physicochemical properties of 3-(Hydroxymethylphosphinyl)propionic acid are
summarized below.

Table 2: Physicochemical Data
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Property Value

Appearance White to off-white solid[4]

Melting Point approx. 95°C (decomposes)[4]
Boiling Point 488.6 £ 28.0 °C (Predicted)[4]
Density 1.372 + 0.06 g/cm3 (Predicted)[4]
pKa 2.69 + 0.50 (Predicted)[4]

LogP -1.6[1]

Biological Role

3-(Hydroxymethylphosphinyl)propionic acid is primarily recognized as a major metabolite of
the herbicide Glufosinate.[4] Its formation is a result of the metabolic breakdown of the parent

compound in soil and groundwater.[6]

. Metabolism in 3-(Hydroxymethylphosphinyl)propionic acid
CE Soil & Groundwater (MPPA)

Click to download full resolution via product page

Caption: Metabolic relationship of Glufosinate to MPPA.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Separation

A published application note details a method for the separation of polar pesticides, including 3-
(Methylphosphinico)propionic acid, using a mixed-mode HPLC column.[1]

Table 3: HPLC Method Parameters
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Parameter Condition 1 Condition 2
Newcrom B, 4.6x150 mm, 5 Newcrom B, 4.6x150 mm, 5
Column
pm, 100A pm, 100A
Mobile Phase MeCN/H20 - 10/90% MeCN/H20 — 10/90%
BUff AmFm pH 3.0 Gradient 5 — 60 AmFm pH 3.0 Gradient 5 — 15
uffer
mM in 15 min mM in 10 min
Flow Rate 1 mi/min 1 mi/min
Detection CAD CAD
Synthesis

A specific, detailed experimental protocol for the synthesis of 3-

(Hydroxymethylphosphinyl)propionic acid was not found in the reviewed literature.

However, a process for a structurally related compound, 3-(hydroxyphenylphosphinyl)-propionic

acid, has been described and may offer insights into a potential synthetic route. This process

involves the reaction of dichlorophenylphosphine with phenylphosphinic acid to yield a

hydrophosphoryl compound. This intermediate is then reacted with acryloyl chloride, followed

by hydrolysis to produce the final product.[7]

Starting Materials

Dichlorophenylphosphine

Intermediate Formation Acylation Final Product

Phenylphosphinic Acid

Hydrophosphoryl Compound

+ Acryloyl Chloride 3-(chlorophenylphosphinyl) +H20 3-(hydroxyphenylphosphinyl)
-propionyl chloride -propionic acid

Acryloyl Chloride Hydrolysis

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of a related compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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